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Compound of Interest

Compound Name: Dipivaloylmethane

Cat. No.: B073088

Essential Safety and Handling Guide for
Dipivaloylmethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Dipivaloylmethane (CAS No. 1118-71-4), also known as 2,2,6,6-
Tetramethyl-3,5-heptanedione. Adherence to these guidelines is critical for ensuring laboratory
safety and minimizing risk.

l. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
Dipivaloylmethane.
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Property Value Citation(s)
) Solid below 28°C, Liquid
Physical State [1]
above 30°C

Colorless to light yellow clear

Appearance quid [2][3]
Molecular Formula C11H2002 [3]
Molecular Weight 184.28 g/mol [3]
Boiling Point 72-73°C at 6 mmHg [1][2]
Melting Point 28-30°C [1]
Flash Point 67°C/ 152.6°F [2][3]
Specific Gravity 0.883 g/cm? [1]
GHS Hazard Statements :223 FIS1S, 319, IS5, [1][3][4]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

Dipivaloylmethane is classified as a combustible liquid that is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1][4] Therefore, stringent
adherence to PPE protocols is mandatory.

Minimum Required PPE:

e Eye and Face Protection: Chemical safety goggles are required at all times.[5] A face shield
should be worn in situations with a high potential for splashing.[6]

» Hand Protection: Chemical-resistant gloves are mandatory.[5] Given that
Dipivaloylmethane can cause skin irritation, select gloves made of materials like nitrile
rubber, ensuring they are regularly inspected for any signs of degradation or perforation.
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» Body Protection: A flame-resistant lab coat must be worn and kept fastened.[7] For tasks
with a higher risk of splashes or spills, a chemical-resistant apron or coveralls should be

worn over the lab coat.[6][8]

o Footwear: Closed-toe shoes are required in the laboratory at all times.[7]

lll. Operational Plan: Step-by-Step Handling Procedures

This section details the procedural workflow for safely handling Dipivaloylmethane in a

laboratory setting.

A. Pre-Operational Checks:

» Verify Equipment: Ensure a certified chemical fume hood is operational.[9]

o Assemble PPE: Don all required personal protective equipment as outlined in Section II.

o Prepare Workspace: Clear the work area of any unnecessary equipment or chemicals. Keep

ignition sources away from the handling area.[7]
o Spill Kit: Confirm that a chemical spill kit is readily accessible.[5]
B. Handling and Transfer Protocol:

» Location: All handling of Dipivaloylmethane must be conducted within a certified chemical
fume hood to minimize inhalation exposure and vapor accumulation.[7][9]

» Grounding: When transferring from a larger container (e.g., >4 L), ensure both the source
and receiving containers are bonded and grounded to prevent static discharge, which can be

an ignition source.[7][10]
» Weighing:
o If the exact amount is critical, pre-weigh the receiving vessel.

o Carefully transfer the required amount of Dipivaloylmethane into the tared container.
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o To avoid spills on the balance, it is preferable to determine the amount of liquid by volume
using its density, unless a precise mass is required and the density is not known.[11]

e Transferring:

o Use a funnel when transferring the liquid into a container with a narrow opening to prevent
spills.[11]

o Pour slowly and deliberately to avoid splashing.[10]

o For small volume transfers, a Pasteur pipette can be used. To prevent dripping of this
volatile liquid, saturate the pipette's headspace with vapor by drawing up and expelling the
liquid a few times before the final transfer.[11]

C. Post-Handling Procedures:
» Secure Container: Tightly close the primary container of Dipivaloylmethane.
o Clean Workspace: Decontaminate the work surface within the fume hood.

o Doff PPE: Remove personal protective equipment in the correct order to avoid cross-
contamination.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[1]

IV. Disposal Plan

All materials contaminated with Dipivaloylmethane must be treated as hazardous waste and
disposed of according to institutional and local regulations.[4][12]

A. Waste Collection:

» Designated Container: Collect all liquid waste containing Dipivaloylmethane in a dedicated,
properly labeled, and chemically compatible waste container.[12][13] The container should
be kept closed except when adding waste.[12][14]

e Solid Waste: Dispose of contaminated solid waste (e.g., gloves, pipette tips, absorbent pads)
in a separate, clearly labeled hazardous waste container.[14]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://chem.libretexts.org/Courses/Sewanee%3A_The_University_of_the_South/Organic_Chemistry_Lab_Textbook/03%3A_General_Techniques_for_Lab/3.01%3A_Transferring_and_Weighting_Methods
https://chem.libretexts.org/Courses/Sewanee%3A_The_University_of_the_South/Organic_Chemistry_Lab_Textbook/03%3A_General_Techniques_for_Lab/3.01%3A_Transferring_and_Weighting_Methods
https://safety.engr.wisc.edu/transferring-flammable-liquids-bonding-grounding/
https://chem.libretexts.org/Courses/Sewanee%3A_The_University_of_the_South/Organic_Chemistry_Lab_Textbook/03%3A_General_Techniques_for_Lab/3.01%3A_Transferring_and_Weighting_Methods
https://www.benchchem.com/product/b073088?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b073088?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.benchchem.com/product/b073088?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.nsta.org/blog/how-properly-dispose-chemical-hazardous-waste
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Dipivaloylmethane".[12][15]

B. Storage and Disposal:

» Satellite Accumulation Area: Store waste containers in a designated satellite accumulation
area within the laboratory.[2][14]

e Segregation: Ensure that the waste container is segregated from incompatible materials,
such as strong oxidizing agents.[1]

o Disposal Request: Once the waste container is full, or if it has been accumulating for a
period defined by your institution's policy, contact your institution's Environmental Health and
Safety (EHS) office to arrange for pickup and disposal.[12][14]

Process Flow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of
Dipivaloylmethane.
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Caption: Workflow for Handling Dipivaloylmethane.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b073088?utm_src=pdf-body-img
https://www.benchchem.com/product/b073088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Collection

Use Designated Liquid Waste Container Use Separate Solid Waste Container

Label Containers Correctly

Storage arjd Disposal

Store in Satellite Accumulation Area

Segregate from Incompatibles

Request EHS Pickup

Click to download full resolution via product page

Caption: Disposal Plan for Dipivaloylmethane-Contaminated Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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